7-Bromo-2-naphthalenesulfonyl chloride

• Molecular Formula: C10H6BrClO2S
• Molecular Weight: 305.58 g/mol
• IUPAC Name: 7-bromonaphthalene-2-sulfonyl chloride
• InChI: InChI=1S/C10H6BrClO2S/c11-9-3-1-7-2-4-10(15(12,13)14)6-8(7)5-9/h1-6H
• InChI Key: DCPZYNYKQFYJPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CC(=C2)Br)S(=O)(=O)Cl

Description

7-Bromo-2-naphthalenesulfonyl chloride is a halogenated sulfonyl chloride derivative featuring a naphthalene backbone substituted with a bromine atom at the 7-position and a sulfonyl chloride group at the 2-position. This compound is critical in organic synthesis, particularly in the preparation of sulfonamides, dyes, and pharmaceuticals, due to the reactivity of the sulfonyl chloride moiety. Its naphthalene core provides aromatic stability and influences electronic properties, making it distinct from simpler benzene-based analogs .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

7-Bromo-2,1,3-benzothiadiazole-4-sulfonyl chloride (CAS 41512-06-5)

• Structure : Benzothiadiazole core with sulfonyl chloride at position 4 and bromine at position 5.
• Key Differences : The benzothiadiazole ring introduces nitrogen and sulfur heteroatoms, enhancing electron-withdrawing effects compared to the naphthalene system. This increases electrophilicity at the sulfonyl chloride group, accelerating nucleophilic substitution reactions.
• Physical Properties : Molecular weight 313.58 g/mol, melting point 141–142°C .

5-Bromo-2-methoxybenzenesulfonyl chloride (CAS 23095-05-8)

• Structure : Benzene ring with bromine at position 5, methoxy at position 2, and sulfonyl chloride at position 1.
• Key Differences : The methoxy group is electron-donating, reducing the electrophilicity of the sulfonyl chloride compared to 7-bromo-2-naphthalenesulfonyl chloride. This results in slower reaction kinetics in nucleophilic substitutions.
• Physical Properties : Molecular weight 277.6 g/mol .

(2-Bromo-4-methylphenyl)methanesulfonyl chloride

• Structure : Benzene ring with bromine at position 2, methyl at position 4, and a methylsulfonyl chloride group.
• Key Differences : The methyl group introduces steric hindrance, limiting accessibility to the sulfonyl chloride. The simpler benzene backbone reduces aromatic conjugation compared to naphthalene derivatives.
• Applications : Used in polymer chemistry and as an intermediate in drug synthesis .

(R)-7-Bromo-1,2,3,4-tetrahydro-naphthalen-1-ylamine hydrochloride (CAS 789490-65-9)

• Structure : Partially saturated naphthalene (tetralin) with bromine at position 7 and an amine hydrochloride group.
• Key Differences : The tetralin system and amine hydrochloride substituent shift reactivity toward acid-base interactions rather than sulfonylation. Similarity score: 1.00 (structural overlap in brominated naphthalene core) .

Physicochemical Properties Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Reactivity Profile
7-Bromo-2-naphthalenesulfonyl chloride	Not provided	C₁₀H₆BrClO₂S	~313.5 (estimated)	Not reported	High (naphthalene + sulfonyl chloride)
7-Bromo-2,1,3-benzothiadiazole-4-sulfonyl chloride	41512-06-5	C₆H₂BrClN₂O₂S₂	313.58	141–142	Very high (heterocyclic electron withdrawal)
5-Bromo-2-methoxybenzenesulfonyl chloride	23095-05-8	C₇H₆BrClO₃S	277.6	Not reported	Moderate (methoxy electron donation)
(2-Bromo-4-methylphenyl)methanesulfonyl chloride	Not provided	C₈H₈BrClO₂S	283.57	Not reported	Low (steric hindrance)

Research Findings and Industrial Relevance

• Steric and Electronic Effects : Naphthalene derivatives exhibit higher thermal stability than benzene-based analogs, as evidenced by the benzothiadiazole compound’s elevated melting point .
• Similarity Scores : Compounds like (R)-7-Bromo-tetralin-1-ylamine hydrochloride (similarity score 1.00) share structural motifs but diverge in functional groups, highlighting the importance of substituent selection in drug design .